Cas no 1225900-99-1 (2-(4-Trifluoromethylphenyl)-isonicotinic acid)

• Product Name: 2-(4-Trifluoromethylphenyl)-isonicotinic acid
• CAS No: 1225900-99-1
• MF: C₁₃H₈F₃NO₂
• MW: 267.203333854675
• MDL: MFCD14666484
• CID: 1004394
• PubChem ID: 50999429
• Update Time: 2025-08-03

2-(4-Trifluoromethylphenyl)-isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Trifluoromethylphenyl)-isonicotinic acid
• 2-[(4-Trifluoromethyl)phenyl]isonicotinic acid
• 2-[4-(trifluoromethyl)phenyl]pyridine-4-carboxylic acid
• DTXSID30679521
• MFCD14666484
• AKOS022321175
• TS-03502
• 2-(4-(Trifluoromethyl)phenyl)isonicotinicacid
• 1225900-99-1
• 2-(4-(Trifluoromethyl)phenyl)isonicotinic acid
• 2-(4-TRIFLUOROMETHYLPHENYL)ISONICOTINIC ACID

• MDL： MFCD14666484
• Inchi： 1S/C13H8F3NO2/c14-13(15,16)10-3-1-8(2-4-10)11-7-9(12(18)19)5-6-17-11/h1-7H,(H,18,19)
• InChI Key： VDTCTIDBPTWQNI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=C(C(=O)O)C=CN=1)(F)F

Computed Properties

• Exact Mass: 267.051
• Monoisotopic Mass: 267.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.2A^2